Cas no 1260765-07-8 (Ethyl 3,4-dimethoxy-5-fluorobenzoate)

• Product Name: Ethyl 3,4-dimethoxy-5-fluorobenzoate
• CAS No: 1260765-07-8
• MF: C₁₁H₁₃FO₄
• MW: 228.216927289963
• MDL: MFCD12911444
• CID: 4959103
• Update Time: 2025-07-23

Ethyl 3,4-dimethoxy-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dimethoxy-5-fluorobenzoate

• MDL： MFCD12911444
• Inchi： 1S/C11H13FO4/c1-4-16-11(13)7-5-8(12)10(15-3)9(6-7)14-2/h5-6H,4H2,1-3H3
• InChI Key： FXKYOUWRQVYSJG-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=CC(=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 3,4-dimethoxy-5-fluorobenzoate

Ethyl 3,4-dimethoxy-5-fluorobenzoate (CAS No. 1260765-07-8): A Comprehensive Overview

Ethyl 3,4-dimethoxy-5-fluorobenzoate (CAS No. 1260765-07-8) is a fluorinated aromatic ester that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the development of various therapeutic agents. The presence of both methoxy and fluoro substituents on the benzoate core imparts distinct electronic and steric effects, which are pivotal in modulating its biological activity.

The synthesis of Ethyl 3,4-dimethoxy-5-fluorobenzoate involves a series of well-established organic reactions, including esterification and halogenation processes. The precise control of reaction conditions is essential to achieve high yields and purity, which are critical for pharmaceutical applications. Recent advancements in catalytic methods have further optimized the synthetic pathways, enabling more efficient and sustainable production processes.

In the realm of medicinal chemistry, Ethyl 3,4-dimethoxy-5-fluorobenzoate has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural motifs are often incorporated into drug candidates targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The fluorine atom, in particular, plays a crucial role in enhancing metabolic stability and binding affinity to biological targets.

Recent studies have highlighted the potential of Ethyl 3,4-dimethoxy-5-fluorobenzoate in the development of novel antiviral agents. The fluoro-substituted benzoate moiety has been shown to interact favorably with viral proteases and enzymes, thereby inhibiting viral replication. This finding aligns with the growing interest in fluorinated compounds as antiviral therapeutics due to their ability to improve drug efficacy and reduce resistance.

The pharmacokinetic properties of Ethyl 3,4-dimethoxy-5-fluorobenzoate have also been extensively studied. Its moderate lipophilicity and favorable solubility profile make it an attractive candidate for oral administration. Preclinical trials have demonstrated its potential as a prodrug or precursor for more complex pharmacophores, offering new avenues for drug design.

From an industrial perspective, the demand for high-purity Ethyl 3,4-dimethoxy-5-fluorobenzoate has increased due to its utility in large-scale pharmaceutical manufacturing. Quality control measures are stringent to ensure consistency and compliance with regulatory standards. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to verify the compound's identity and purity.

The environmental impact of synthesizing and handling Ethyl 3,4-dimethoxy-5-fluorobenzoate is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry practices.

In conclusion, Ethyl 3,4-dimethoxy-5-fluorobenzoate (CAS No. 1260765-07-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable asset in drug discovery and development. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in addressing global health challenges.